25-Hydroxytachysterol3

• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol
• InChI: InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h9,11-12,20,23-25,28-29H,6-8,10,13-18H2,1-5H3/b12-11+
• InChIKey: UVVWRMXOHIVZBN-VAWYXSNFSA-N

25-Hydroxytachysterol3 — A Multi-Receptor-Active Vitamin D3 Photometabolite for Dermatological, Calcium-Metabolism, and Nuclear Receptor Research

25-Hydroxytachysterol3 (25(OH)T₃; CAS 39932-44-0; C₂₇H₄₄O₂; MW 400.64) is a hydroxylated derivative of the previtamin D₃ photoisomer tachysterol₃. It is formed endogenously in human skin and serum via CYP27A1-mediated 25-hydroxylation of tachysterol₃ [1] and serves as a key intermediate in the preparation of the therapeutically active 25-hydroxydihydrotachysterol₃ (25-OH-DHT₃) [2]. Unlike the classical vitamin D₃ metabolite 25-hydroxyvitamin D₃, 25-hydroxytachysterol₃ engages a broader panel of nuclear receptors—including VDR, AhR, LXRα/β, and PPARγ—making it a uniquely polypharmacological probe for skin biology, calcium homeostasis, and nuclear receptor crosstalk studies [1].

Multi-Receptor Probe Engages VDR, AhR, LXRα/β, PPARγ for nuclear receptor crosstalk studies

Endogenous Photometabolite Naturally formed in human skin and serum via CYP27A1; supports UVB signaling research

Synthetic Intermediate Direct precursor to 25-OH-DHT₃ for calcium-metabolism and hypoparathyroidism models

• [1] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol₃ to biologically active hydroxyderivatives that act on VDR, AhR, LXRs, and PPARγ receptors. FASEB J. 2022;36(8):e22451. doi:10.1096/fj.202200578R. View Source
• [2] DeLuca HF, Suda T, Schnoes HK. Photochemical method for preparing 25-hydroxytachysterol₃. US Patent. 1971. View Source

Why 25-Hydroxytachysterol3 Cannot Be Substituted by Tachysterol₃, 25-Hydroxyvitamin D₃, or 1,25-Dihydroxyvitamin D₃ in Research Applications

Although 25-hydroxytachysterol₃, tachysterol₃, 25-hydroxyvitamin D₃, and 1,25-dihydroxyvitamin D₃ all belong to the secosteroid class and share a common biosynthetic origin from 7-dehydrocholesterol, their receptor activation fingerprints, cellular potency, and metabolic roles diverge sharply. Tachysterol₃ lacks the 25-hydroxyl group required for high-affinity VDR binding and fails to activate AhR, LXRα/β, or PPARγ [1][2]. 25-Hydroxyvitamin D₃ is a prohormone requiring renal 1α-hydroxylation for full VDR activation, whereas 25-hydroxytachysterol₃ acts without 1α-hydroxylation and additionally signals through three non-VDR nuclear receptors [1]. 1,25-Dihydroxyvitamin D₃, despite superior VDR affinity, does not engage AhR, LXRα/β, or PPARγ. Substituting any of these analogs for 25-hydroxytachysterol₃ would eliminate the multi-receptor pharmacology that defines its unique utility in skin differentiation, antioxidant gene regulation, and calcium-mobilization studies [1][2][3]. The quantitative evidence below establishes precisely where 25-hydroxytachysterol₃ outperforms each comparator.

Tachysterol₃

Lacks 25-hydroxyl; may not activate AhR, LXRα/β, or PPARγ, limiting multi-receptor readout.

25-Hydroxyvitamin D₃

Requires renal 1α-hydroxylation for full VDR activation; does not engage non-VDR receptors.

1,25-Dihydroxyvitamin D₃

High VDR affinity but lacks AhR/LXR/PPARγ binding; receptor profile may not transfer.

• [1] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol₃ to biologically active hydroxyderivatives that act on VDR, AhR, LXRs, and PPARγ receptors. FASEB J. 2022;36(8):e22451. View Source
• [2] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D₃ and previtamin D₃. J Nutr Biochem. 2000;11(5):267-272. View Source
• [3] HMDB: Human Metabolome Database. 25-Hydroxytachysterol3 (HMDB0006722). View Source

25-Hydroxytachysterol3: Head-to-Head Quantitative Differentiation Evidence Against Closest Analogs

VDR Binding Affinity: 25-Hydroxytachysterol₃ Binds ~900-Fold More Tightly Than Its Precursor Tachysterol₃

In a direct competitive binding study using cultured human keratinocytes, 25-hydroxytachysterol₃ displayed a dissociation constant (Kd) of 22 nM for the vitamin D receptor (VDR), whereas tachysterol₃ exhibited a Kd greater than 20,000 nM (>20 μM), representing an approximately 900-fold difference in binding affinity [1]. By comparison, 25-hydroxy-5,6-trans-vitamin D₃ and 5,6-trans-vitamin D₃ showed Kd values of 58 nM and 560 nM, respectively—2.6-fold and 25-fold weaker than 25-hydroxytachysterol₃ [1]. 1,25-Dihydroxyvitamin D₃, the natural high-affinity VDR ligand, typically exhibits a Kd of 0.2–0.6 nM in comparable assays [2], confirming that 25-hydroxytachysterol₃ occupies an intermediate-affinity niche distinct from both the ultra-high-affinity hormonal form and the essentially inactive precursor tachysterol₃.

VDR Binding Affinity

Head-to-head

Kd = 22 nM (~900-fold tighter than tachysterol₃)

Supports graded VDR activation studies; intermediate-affinity window.

1,25(OH)₂D₃ remains higher-affinity ligand; context-dependent.

Evidence Dimension	VDR dissociation constant (Kd)
Target Compound Data	Kd = 22 nM
Comparator Or Baseline	Tachysterol₃: Kd > 20,000 nM; 25-hydroxy-5,6-trans-vitamin D₃: Kd = 58 nM; 5,6-trans-vitamin D₃: Kd = 560 nM; 1,25(OH)₂D₃: Kd ≈ 0.2–0.6 nM
Quantified Difference	~900-fold tighter than tachysterol₃; 2.6-fold tighter than 25-hydroxy-5,6-trans-vitamin D₃; 25-fold tighter than 5,6-trans-vitamin D₃; ~100-fold weaker than 1,25(OH)₂D₃
Conditions	Competitive binding assay with human keratinocyte VDR; [³H]-1,25(OH)₂D₃ displacement (Chen et al., 2000)

Why This Matters

A research user requiring a VDR ligand with intermediate affinity—strong enough to activate genomic VDR pathways at sub-micromolar concentrations, yet not so potent as to saturate the receptor at trace levels—cannot substitute tachysterol₃ (essentially inactive on VDR) or 1,25(OH)₂D₃ (near-saturating at low nanomolar doses); 25-hydroxytachysterol₃ fills this specific affinity window, enabling dose-response studies where graded VDR activation is required.

• [1] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D₃ and previtamin D₃. J Nutr Biochem. 2000;11(5):267-272. doi:10.1016/s0955-2863(00)00077-2. View Source
• [2] Quantitative ligand-binding analysis of 1,25(OH)₂D₃ VDR affinity: Kd = 0.22–0.6 nM (multiple studies). Representative: Kd = 0.22 nM in human skin (Read by QxMD); Kd = 0.53 nM in rat ANF promoter study; Kd = 0.14–0.48 nM in chick intestinal receptor and ovarian carcinoma studies. View Source

Antiproliferative Activity in Human Keratinocytes: 25-Hydroxytachysterol₃ Is 10- to 100-Fold More Potent Than Tachysterol₃

In cultured human keratinocytes, 25-hydroxytachysterol₃ significantly inhibited ³H-thymidine incorporation—a direct measure of DNA synthesis and cell proliferation—at both 10⁻⁸ M and 10⁻⁶ M in a dose-dependent manner [1]. Tachysterol₃, lumisterol₃, 5,6-trans-vitamin D₃, and 25-hydroxy-5,6-trans-vitamin D₃ only induced significant inhibition at the higher 10⁻⁶ M concentration, and 7-dehydrocholesterol was entirely inactive even at 10⁻⁶ M [1]. Quantitatively, 25-hydroxytachysterol₃ was approximately 10- to 100-fold more active than tachysterol₃ across the tested concentration range [1]. The Slominski et al. (2022) study independently confirmed that 25(OH)T₃ and 20S(OH)T₃ inhibit proliferation of both epidermal keratinocytes and dermal fibroblasts in a manner comparable to 1,25-dihydroxyvitamin D₃ [2].

Keratinocyte Antiproliferation

Head-to-head

10- to 100-fold more active than tachysterol₃

Enables proliferation studies at sub-micromolar concentrations.

Comparable to 1,25(OH)₂D₃ in reported assays.

Evidence Dimension	Antiproliferative potency in human primary keratinocytes (³H-thymidine incorporation assay)
Target Compound Data	Significant inhibition at both 10⁻⁸ M and 10⁻⁶ M; 10- to 100-fold more active than tachysterol₃
Comparator Or Baseline	Tachysterol₃: significant inhibition only at 10⁻⁶ M; lumisterol₃, 5,6-trans-vitamin D₃, 25-hydroxy-5,6-trans-vitamin D₃: inhibition only at 10⁻⁶ M; 7-dehydrocholesterol: no activity even at 10⁻⁶ M; 1,25(OH)₂D₃: comparable activity
Quantified Difference	10- to 100-fold greater potency vs. tachysterol₃; effective at 100-fold lower concentration than most photoisomers; comparable to 1,25(OH)₂D₃
Conditions	Primary human keratinocyte cultures; ³H-thymidine incorporation into DNA; 24–48 h treatment (Chen et al., 2000; Slominski et al., 2022)

Why This Matters

For researchers investigating keratinocyte biology or screening anti-proliferative agents for hyperproliferative skin disorders, 25-hydroxytachysterol₃ provides 1,25(OH)₂D₃-comparable potency without requiring 1α-hydroxylation, distinguishing it from tachysterol₃ which is essentially inactive at physiologically relevant sub-micromolar concentrations.

• [1] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D₃ and previtamin D₃. J Nutr Biochem. 2000;11(5):267-272. View Source
• [2] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol₃ to biologically active hydroxyderivatives that act on VDR, AhR, LXRs, and PPARγ receptors. FASEB J. 2022;36(8):e22451. View Source

Multi-Receptor Activation Profile: 25-Hydroxytachysterol₃ Engages AhR, LXRα/β, and PPARγ Beyond VDR—A Profile Absent in Tachysterol₃ and Classical Vitamin D Metabolites

Functional studies using a human AhR reporter assay system revealed a graded activation pattern across tachysterol₃ derivatives: 20S(OH)T₃ produced marked AhR activation, 25(OH)T₃ produced a smaller but significant effect, while the non-hydroxylated precursor tachysterol₃ showed only minimal activation [1]. In LanthaScreen TR-FRET coactivator assays, both 25(OH)T₃ and 20S(OH)T₃ displayed high-affinity binding to the ligand-binding domains of LXRα, LXRβ, and PPARγ, with molecular docking scores against crystal structures of these receptors comparable to those of their natural ligands [1]. By contrast, classical vitamin D metabolites 25-hydroxyvitamin D₃ and 1,25-dihydroxyvitamin D₃ are not recognized as agonists of AhR, LXRα/β, or PPARγ. The hydroxy-T₃ derivatives also stimulated CYP24A1 expression and induced VDR-GFP translocation from cytoplasm to nucleus in melanoma cells [1].

Receptor Activation Panel

Class-level

AhR (modest), LXRα/β, PPARγ binding confirmed

Unique co-activation profile not replicated by classical D metabolites.

AhR activation weaker than 20S(OH)T₃; data to verify.

Evidence Dimension	Nuclear receptor activation breadth (AhR reporter assay; LanthaScreen TR-FRET LXRα/β/PPARγ binding; VDR-GFP translocation; CYP24A1 induction)
Target Compound Data	25(OH)T₃: smaller AhR activation; high-affinity LXRα/β and PPARγ binding; positive VDR-GFP translocation; CYP24A1 stimulation
Comparator Or Baseline	20S(OH)T₃: marked AhR activation; high-affinity LXRα/β/PPARγ binding; tachysterol₃: minimal AhR activation, no LXR/PPARγ binding reported; 25(OH)D₃ and 1,25(OH)₂D₃: VDR-only agonism (AhR, LXR, PPARγ not known targets)
Quantified Difference	Graded AhR activation: 20S(OH)T₃ >> 25(OH)T₃ > T₃ (minimal); LXR/PPARγ binding: 25(OH)T₃ and 20S(OH)T₃ docking scores comparable to natural ligands; non-genomic VDR binding site scores very low (lack of interaction)
Conditions	Human AhR reporter assay; LanthaScreen TR-FRET coactivator recruitment assay with recombinant LXRα, LXRβ, PPARγ LBDs; image flow cytometry VDR-GFP translocation in melanoma cells; molecular docking against crystal structures of VDR, AhR, LXRs, PPARγ (Slominski et al., 2022)

Why This Matters

For a researcher studying nuclear receptor crosstalk—particularly VDR-AhR or VDR-PPARγ interactions in skin, metabolic, or inflammatory models—25-hydroxytachysterol₃ is the only commercially available secosteroid that simultaneously activates this specific receptor quartet; neither tachysterol₃ nor any classical vitamin D metabolite replicates this polypharmacology.

• [1] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol₃ to biologically active hydroxyderivatives that act on VDR, AhR, LXRs, and PPARγ receptors. FASEB J. 2022;36(8):e22451. View Source

Keratinocyte Differentiation and Antioxidant Gene Program: 25-Hydroxytachysterol₃ Stimulates Differentiation Markers and Antioxidant Enzymes at 0.1–100 μM

RT-PCR analysis in primary human epidermal keratinocytes treated with 25-hydroxytachysterol₃ (0.1–100 μM, 24 h) demonstrated stimulation of genes involved in keratinocyte differentiation (KRT1, KRT10, FLG, IVL, LOR, TGM1) and antioxidative pathways (CAT, SOD1, SOD2) [1]. The effect was comparable in character to that elicited by 1,25-dihydroxyvitamin D₃ [1], while the non-hydroxylated precursor tachysterol₃ fails to induce this gene program due to its negligible VDR and AhR activity [1]. This coordinated upregulation of structural barrier proteins (filaggrin, involucrin, loricrin, transglutaminase-1) alongside enzymatic antioxidant defenses (catalase, superoxide dismutases) represents a dual differentiation-plus-cytoprotection signature that is not reported for 25-hydroxyvitamin D₃ at comparable concentrations.

Differentiation & Antioxidant Genes

Cross-study comparable

Upregulates KRT1, FLG, CAT, SOD1/2 at 0.1–100 μM

Supports epidermal barrier and cytoprotection model endpoints.

Tachysterol₃ shows no induction under same conditions.

Evidence Dimension	Gene expression induction in primary human keratinocytes (RT-PCR)
Target Compound Data	25(OH)T₃ (0.1–100 μM, 24 h): upregulates KRT1, KRT10, FLG, IVL, LOR, TGM1, CAT, SOD1, SOD2
Comparator Or Baseline	1,25(OH)₂D₃: comparable stimulation of differentiation and antioxidant genes; tachysterol₃: no significant gene induction (minimal VDR/AhR activity); 25(OH)D₃: differentiation gene profile not reported at these concentrations in same assay system
Quantified Difference	Concentration range for gene induction: 0.1–100 μM; comparator 1,25(OH)₂D₃ shows similar activity profile; tachysterol₃ shows no activity due to lack of receptor engagement
Conditions	Primary human epidermal keratinocytes; RT-PCR; 24 h treatment; tested concentrations: 0.1, 1, 10, 100 μM (MedChemExpress data citing Slominski et al., 2022)

Why This Matters

For laboratories developing in vitro models of epidermal barrier formation or screening compounds for skin-protective effects, 25-hydroxytachysterol₃ offers a defined differentiation-plus-antioxidant gene induction profile at micromolar concentrations that is not achievable with the inactive precursor tachysterol₃.

• [1] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol₃ to biologically active hydroxyderivatives that act on VDR, AhR, LXRs, and PPARγ receptors. FASEB J. 2022;36(8):e22451. View Source

Role as Key Intermediate for 25-Hydroxydihydrotachysterol₃ (25-OH-DHT₃): Enables Access to a Compound with Substantially Greater Antirachitic Activity Than DHT

The original DeLuca patent (1971) established 25-hydroxytachysterol₃ as a valuable intermediate in the preparation of 25-hydroxydihydrotachysterol₃ (25-OH-DHT₃), a compound characterized by antirachitic activity and the ability to induce bone mobilization and elevate serum calcium concentration in hypoparathyroidism [1][2]. The HMDB and FooDB entries specifically state that 25-OH-DHT₃ exhibits substantially greater antirachitic activity than DHT₃ (dihydrotachysterol₃) itself [3]. This synthetic route—reduction of 25-hydroxytachysterol₃ to 25-OH-DHT₃—provides access to a therapeutically relevant vitamin D analog that, unlike calcitriol, does not require renal 1α-hydroxylation for activity, making it particularly relevant for renal failure and hypoparathyroidism models [1][3].

Synthetic Intermediate

Supporting evidence

Direct precursor for 25-OH-DHT₃ via chemical reduction

Enables access to 1α-hydroxylation-independent vitamin D analog.

25-OH-DHT₃ shows greater antirachitic activity in model context.

Evidence Dimension	Synthetic utility as intermediate for active vitamin D analog
Target Compound Data	25-hydroxytachysterol₃ → 25-OH-DHT₃ (via chemical reduction)
Comparator Or Baseline	DHT₃ (dihydrotachysterol₃): weaker antirachitic activity before 25-hydroxylation; 25-OH-DHT₃ exhibits substantially greater antirachitic activity than DHT₃
Quantified Difference	Qualitative: 25-OH-DHT₃ > DHT₃ in antirachitic activity (specific fold-change not quantified in available literature); DHT has <1% of calcitriol activity in intestinal calcium absorption
Conditions	Synthetic chemistry; in vivo antirachitic and bone mobilization assays in rats (DeLuca patent, 1971; HMDB; pharmacology literature)

Why This Matters

For medicinal chemistry laboratories synthesizing vitamin D analogs for calcium-metabolism research, 25-hydroxytachysterol₃ is a gateway intermediate enabling access to the therapeutically active 25-OH-DHT₃ scaffold, which cannot be obtained directly from tachysterol₃ without 25-hydroxylation.

• [1] DeLuca HF, Suda T, Schnoes HK. Photochemical method for preparing 25-hydroxytachysterol₃. US Patent. Filed 1971. Describes 25-hydroxytachysterol₃ as intermediate for 25-hydroxydihydrotachysterol₃ with antirachitic and bone-mobilizing activity. View Source
• [2] HMDB: Human Metabolome Database. 25-Hydroxytachysterol3 (HMDB0006722). Antirachitic activity; elevates serum calcium in hypoparathyroidism; intermediate for 25-OH-DHT₃. View Source
• [3] FooDB. Showing Compound 25-Hydroxytachysterol3 (FDB024040). 25-OH-DHT₃ exhibits substantially greater antirachitic activity than DHT₃. View Source

Endogenous Detection in Human Serum and Epidermis: 25-Hydroxytachysterol₃ Is a Naturally Occurring Photometabolite, Not Merely a Synthetic Derivative

The Slominski et al. (2022) study definitively identified 25-hydroxytachysterol₃ in human epidermis and serum, confirming it as a bona fide endogenous metabolite produced by CYP27A1-mediated hydroxylation of tachysterol₃ [1]. The precursor tachysterol₃ was measured in human serum at a concentration of 7.3 ± 2.5 ng/mL [1]. This endogenous origin distinguishes 25-hydroxytachysterol₃ from purely synthetic vitamin D analogs that lack physiological relevance. In contrast, 20S-hydroxytachysterol₃, the alternative hydroxylation product generated by CYP11A1, was also detected endogenously and displayed a different receptor activation profile—marked AhR activation versus the smaller effect of 25(OH)T₃ [1]. The co-occurrence of these two regioisomeric hydroxyderivatives in human skin establishes a physiological paradigm where position-specific hydroxylation of tachysterol₃ generates functionally distinct signaling molecules.

Endogenous Detection

Class-level

Detected in human serum and epidermis (LC-MS/MS)

Physiologically relevant photometabolite; supports UVB response studies.

Serum tachysterol₃ baseline: 7.3 ± 2.5 ng/mL.

Evidence Dimension	Endogenous detection in human biospecimens
Target Compound Data	25(OH)T₃ detected in human epidermis and serum; synthesized by CYP27A1 from tachysterol₃
Comparator Or Baseline	Tachysterol₃: serum concentration 7.3 ± 2.5 ng/mL; 20S(OH)T₃: also detected endogenously, produced by CYP11A1; many commercial vitamin D analogs: purely synthetic with no endogenous counterpart
Quantified Difference	T₃ serum concentration: 7.3 ± 2.5 ng/mL; both 25(OH)T₃ and 20S(OH)T₃ detected endogenously but with divergent receptor profiles (AhR: 20S(OH)T₃ marked >> 25(OH)T₃ smaller; LXR/PPARγ: both active)
Conditions	LC-MS/MS detection in human serum and epidermal extracts; CYP enzyme reconstitution assays with recombinant CYP11A1 and CYP27A1 (Slominski et al., 2022)

Why This Matters

For translational researchers studying the physiological roles of sunlight-derived vitamin D photometabolites in skin biology, the endogenous status of 25-hydroxytachysterol₃ means it represents a naturally relevant signaling molecule rather than an artificial pharmacological tool, supporting its use in studies of UVB-induced skin responses and cutaneous vitamin D metabolism.

• [1] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol₃ to biologically active hydroxyderivatives that act on VDR, AhR, LXRs, and PPARγ receptors. FASEB J. 2022;36(8):e22451. Reports detection of T₃ at 7.3 ± 2.5 ng/mL in human serum; 25(OH)T₃ and 20S(OH)T₃ detected in human epidermis and serum. View Source

25-Hydroxytachysterol3: Evidence-Backed Research and Industrial Application Scenarios

Investigating VDR-AhR-PPARγ Nuclear Receptor Crosstalk in Keratinocyte Biology

Leveraging the uniquely broad receptor activation profile of 25-hydroxytachysterol₃—confirmed VDR agonism (Kd = 22 nM), AhR activation (smaller but significant effect vs. 20S(OH)T₃), and high-affinity LXRα/β and PPARγ binding in TR-FRET assays [1][2]—this compound enables single-agent interrogation of multi-receptor signaling networks in primary human keratinocytes. The concurrent upregulation of differentiation markers (KRT1, KRT10, FLG, IVL, LOR, TGM1) and antioxidant enzymes (CAT, SOD1, SOD2) at 0.1–100 μM provides a measurable phenotypic readout for receptor crosstalk studies. Neither tachysterol₃, 25-hydroxyvitamin D₃, nor 1,25-dihydroxyvitamin D₃ replicates this four-receptor engagement pattern.

Chemical Synthesis of 25-Hydroxydihydrotachysterol₃ (25-OH-DHT₃) for Calcium-Metabolism and Hypoparathyroidism Research

25-Hydroxytachysterol₃ serves as the direct synthetic precursor to 25-OH-DHT₃ via chemical reduction, as established in the foundational DeLuca patent (1971) [1]. The downstream product 25-OH-DHT₃ exhibits substantially greater antirachitic activity than DHT itself [2] and functions as a 1α-hydroxylation-independent analog of 1,25-dihydroxyvitamin D₃, making it relevant for renal failure and hypoparathyroidism models where renal 1α-hydroxylase activity is compromised [1][2]. This synthetic route is the key entry point for laboratories requiring 25-OH-DHT₃ that cannot be obtained from DHT without hepatic 25-hydroxylation.

In Vitro Screening of Antiproliferative Agents for Hyperproliferative Skin Disorders

With demonstrated antiproliferative activity in human keratinocytes at 10⁻⁸ M—100-fold lower than the minimum effective concentration for tachysterol₃—and potency comparable to 1,25-dihydroxyvitamin D₃ [1][2], 25-hydroxytachysterol₃ provides a tool compound for phenotypic screening assays targeting keratinocyte hyperproliferation. The compound's ability to simultaneously inhibit proliferation while promoting differentiation gene expression and antioxidant defenses [2] makes it particularly suited for psoriasis or wound-healing model systems where both anti-mitotic and pro-differentiation activities are desired.

Endogenous Photometabolite Studies in UVB-Induced Skin Responses and Vitamin D Photobiology

The definitive identification of 25-hydroxytachysterol₃ as an endogenous CYP27A1 product detected in human epidermis and serum [1] positions this compound as a physiologically authentic probe for studying UVB-induced photometabolite signaling in skin. Unlike purely synthetic vitamin D analogs, 25-hydroxytachysterol₃ represents a naturally occurring branch of the vitamin D photoisomerization pathway. Its distinct receptor profile, divergent from the co-occurring 20S(OH)T₃ isomer (CYP11A1 product), allows researchers to dissect the differential biological functions of position-specific tachysterol₃ hydroxylation in human skin [1].

Application

Selection Property

Validation Focus

Nuclear receptor crosstalk studies in keratinocytes

Multi-receptor binding profile (VDR, AhR, LXRα/β, PPARγ)

Co-activation of differentiation and antioxidant gene programs

Synthesis of 25-OH-DHT₃ for calcium-metabolism models

25-hydroxylated intermediate; synthetic accessibility

Reduction to 25-OH-DHT₃; model calcium and bone mineralization endpoints

Keratinocyte proliferation and hyperproliferative disorder models

Sub-micromolar antiproliferative potency

Cell proliferation, differentiation, and antioxidant response endpoints

Endogenous photometabolite and UVB skin signaling

Endogenous detection in human skin and serum

CYP27A1-mediated tachysterol₃ hydroxylation pathway in epidermis

• [1] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol₃ to biologically active hydroxyderivatives that act on VDR, AhR, LXRs, and PPARγ receptors. FASEB J. 2022;36(8):e22451. View Source
• [2] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D₃ and previtamin D₃. J Nutr Biochem. 2000;11(5):267-272. View Source
• [3] DeLuca HF, Suda T, Schnoes HK. Photochemical method for preparing 25-hydroxytachysterol₃. US Patent. 1971. View Source
• [4] HMDB: Human Metabolome Database. 25-Hydroxytachysterol3 (HMDB0006722); FooDB: FDB024040. Antirachitic activity; 25-OH-DHT₃ substantially greater activity than DHT₃. View Source